5-[(9-ethyl-9H-carbazol-3-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C19H15N3O2S
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 5-[(9-ethylcarbazol-3-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C19H15N3O2S/c1-2-22-15-6-4-3-5-12(15)13-9-11(7-8-16(13)22)10-14-17(23)20-19(25)21-18(14)24/h3-10H,2H2,1H3,(H2,20,21,23,24,25)
• InChI Key: WKQFTJMVRFLWJU-UHFFFAOYSA-N
• SMILES: CCN1C2=C(C=C(C=C2)C=C3C(=O)NC(=S)NC3=O)C4=CC=CC=C41

Description

5-[(9-ethyl-9H-carbazol-3-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. This compound is a derivative of dihydropyrimidine and has a unique chemical structure that makes it a promising candidate for various biological and pharmacological activities.

Mechanism of Action

The mechanism of action of 5-[(9-ethyl-9H-carbazol-3-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is not fully understood. However, it is believed to act by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It may also modulate the activity of neurotransmitters in the brain, leading to improved cognitive function and reduced inflammation.
Biochemical and Physiological Effects:
Studies have shown that 5-[(9-ethyl-9H-carbazol-3-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function. It may also have neuroprotective effects and could be useful in treating neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-[(9-ethyl-9H-carbazol-3-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in lab experiments is its unique chemical structure, which makes it a promising candidate for various biological and pharmacological activities. However, one of the limitations is that the mechanism of action is not fully understood, which makes it difficult to design experiments and interpret results.

Future Directions

There are several future directions for research on 5-[(9-ethyl-9H-carbazol-3-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. One area of research is to investigate its potential use in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of research is to explore its potential use in cancer therapy, particularly in combination with other drugs. Additionally, more research is needed to fully understand the mechanism of action and to optimize the synthesis method for larger-scale production.
Conclusion:
In conclusion, 5-[(9-ethyl-9H-carbazol-3-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a promising compound with potential applications in drug discovery and development. Its unique chemical structure and potential biological and pharmacological activities make it a promising candidate for further research. While there are still limitations and areas that require further investigation, the future looks bright for this compound and its potential to improve human health.

Synthesis Methods

The synthesis of 5-[(9-ethyl-9H-carbazol-3-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione involves the reaction of 9-ethylcarbazole-3-carbaldehyde and thiosemicarbazide in the presence of acetic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization. This method yields a pure and stable form of the compound, which is suitable for further research and development.

Scientific Research Applications

The unique chemical structure of 5-[(9-ethyl-9H-carbazol-3-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione makes it a promising candidate for various biological and pharmacological activities. The compound has shown potential in inhibiting the growth of cancer cells, reducing inflammation, and improving cognitive function. It has also been investigated for its potential use in treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.